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Introduction

BAY 38-7271 is a potent, non-classical cannabinoid receptor agonist with high affinity for both
the cannabinoid receptor type 1 (CB1) and type 2 (CB2).[1][2] Developed by Bayer AG, it has
demonstrated significant analgesic and neuroprotective effects in preclinical studies, making it
a valuable research tool for investigating the endocannabinoid system.[1][3] The [?*S]GTPyS
binding assay is a functional biochemical technique used to measure the activation of G
protein-coupled receptors (GPCRs), such as CB1 and CB2 receptors. This assay quantifies the
binding of the non-hydrolyzable GTP analog, [3*S]GTPYS, to the Ga subunit of heterotrimeric G
proteins upon receptor activation by an agonist. It serves as a direct measure of G protein
activation and is a crucial tool for characterizing the potency and efficacy of cannabinoid
receptor ligands like BAY 38-7271.

Data Presentation

The following table summarizes the quantitative data for BAY 38-7271, providing a clear
comparison of its binding affinity at human cannabinoid receptors. While specific EC50 and
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Emax values from [3*S]GTPyS binding assays are not readily available in the public domain,
the provided Ki values from radioligand binding assays are indicative of its high potency. BAY
38-7271 is characterized as a full agonist, suggesting an Emax comparable to other potent, full
cannabinoid agonists.[1]

Compound Receptor Parameter Value (nM)
BAY 38-7271 Human CB1 Ki 1.85-2.91
BAY 38-7271 Human CB2 Ki 4.24 - 5.96

Note: Ki values represent the inhibition constant and are a measure of the binding affinity of a
ligand to a receptor. A lower Ki value indicates a higher binding affinity. The range of values is
derived from multiple reported studies.[1][2][4]

Signaling Pathway and Experimental Workflow

To facilitate a deeper understanding of the experimental process, the following diagrams
illustrate the CBL1 receptor signaling pathway and the general workflow of the [3°S]GTPyS
binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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